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Compound Name: L-Threoninol

CAS No.: 108102-49-4

Cat. No.: B7801983

Get Quote

L-Threoninol, systematically known as (2R,3R)-2-aminobutane-1,3-diol, is a chiral amino

alcohol derived from the essential amino acid L-threonine.[1] Its structural relationship to a

naturally occurring amino acid provides a readily available source of stereochemically defined

carbons, making it an invaluable chiral building block in synthetic chemistry.[2][3] The presence

of two adjacent stereocenters and versatile amino and hydroxyl functional groups allows for its

application in a wide array of chemical transformations.[3] For researchers and professionals in

drug development and materials science, a thorough understanding of L-Threoninol's
physical, chemical, and spectroscopic properties is paramount for its effective use in the

synthesis of complex, biologically active molecules, chiral ligands, and pharmaceuticals.[2][3]

[4] This guide offers a comprehensive overview of these core properties, grounded in

established experimental data, to support its application in advanced scientific research.

Core Physicochemical Properties
The utility of L-Threoninol in a laboratory or industrial setting is dictated by its fundamental

physical and chemical characteristics. These properties influence everything from solvent

selection and reaction conditions to purification strategies and storage requirements.
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Summary of Physical Data
The following table consolidates the key quantitative physical properties of L-Threoninol for

quick reference.

Property Value Source(s)

Molecular Formula C₄H₁₁NO₂ [1][4][5][6]

Molecular Weight 105.14 g/mol [1][5][6][7]

CAS Number 3228-51-1 [1][4][5][7]

Appearance

Colorless or white crystalline

solid; may appear as a light

yellow oil

[1][7][8]

Melting Point 49-54 °C [1][8][9][10]

Boiling Point ~120 °C (at reduced pressure) [1][8][9][10]

Density ~1.118 g/cm³ (Predicted) [1][8]

Water Solubility Soluble [1][8]

Organic Solubility
Soluble in alcohol solvents like

ethanol.
[1]

Specific Optical Rotation [α]²⁰/D: -4.2° (c=1 in H₂O) [7]

[α]: +6.5° (c=1 in EtOH) [1][8][10]

pKa 12.61 (Predicted) [8]

XLogP3-AA -1.6 [5]

Topological Polar Surface Area 66.5 Å² [5]

Detailed Property Analysis
Stereochemistry and Optical Activity: L-Threoninol possesses two chiral centers at the C2

and C3 positions, with an (2R,3R) absolute configuration.[5] This chirality is the source of its

optical activity, the ability to rotate the plane of polarized light.[11] The specific rotation value
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is highly dependent on the solvent used, as evidenced by the negative rotation in water

(-4.2°) and a positive rotation in ethanol (+6.5°).[1][8] This phenomenon, where the solvent

influences the magnitude and even the sign of optical rotation, is critical for polarimetric

analysis and underscores the importance of precise reporting of measurement conditions.

[12]

Solubility Profile: L-Threoninol is soluble in water and other polar protic solvents like

ethanol.[1][8] This solubility is attributed to its three hydrogen bond donor groups (two

hydroxyls, one amine) and three hydrogen bond acceptor groups (two hydroxyls, one

amine), which readily interact with polar solvent molecules.[5] Its hydrophilic nature

(XLogP3-AA of -1.6) is a key consideration for its use in aqueous reaction media or during

workup procedures involving solvent extraction.[5]

Thermal Properties: With a relatively low melting point of 49-54 °C, L-Threoninol is a solid

at standard room temperature but can be easily melted for handling or use in solvent-free

reactions.[1] Its boiling point is reported at reduced pressure, indicating that it is susceptible

to decomposition at higher temperatures under atmospheric pressure.[1][9] Therefore,

purification by distillation must be performed under vacuum.

Spectroscopic Characterization
Spectroscopic data is essential for the unambiguous identification and purity assessment of L-
Threoninol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (300MHz, CDCl₃): δ 3.51 (dq, J=6.9, 5.9Hz, 1H, H2); [3.35 (AB of ABX, J=6.4, 5.2

Hz, 1H, H4); 3.20 (AB of ABX, J=6.4, 5.2Hz, 1H, H4')]; 2.36 (m, 1H, H3); 1.00 (d, J=6.9Hz,

3H, H1).[6]

¹³C NMR (75MHz, CDCl₃): δ 66.7 (C2); 63.6 (C4); 58.3 (C3); 20.3 (C1).[6]

Mass Spectrometry (MS):

High-Resolution Fast Atom Bombardment (HR-FAB MS): For C₄H₁₁NO₂ ([M+H]⁺), the

expected mass is 105.0790, with an experimental found value of 105.0801.[6] This high-

resolution data confirms the elemental composition of the molecule.
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Synthesis and Experimental Protocols
L-Threoninol is most commonly synthesized via the reduction of its parent amino acid, L-

threonine, or its corresponding esters.[1][2] This approach leverages the readily available and

enantiomerically pure starting material from the chiral pool. The choice of reducing agent is

critical; powerful hydride donors like lithium aluminum hydride (LAH) or sodium borohydride in

combination with iodine are effective.[2][6]

L-Threonine Ester

Reduction Reaction
(Reflux)

 Dissolved in THF

Reducing Agent
(e.g., LiAlH₄ in THF)

 Add dropwise

Workup & Quenching After 3h Purification
(Filtration / Evaporation) L-Threoninol

Click to download full resolution via product page

Fig 1: General workflow for the synthesis of L-Threoninol.

Protocol: Reduction of L-Threonine Ethyl Ester with
LiAlH₄
This protocol is adapted from a documented synthetic procedure and represents a robust

method for producing L-Threoninol in high yield.[6]

Objective: To synthesize (2R,3R)-2-aminobutane-1,3-diol (L-Threoninol) from L-threonine

ethyl ester.

Materials:

L-threonine ethyl ester (23 mmol)

Lithium aluminum hydride (LAH) (94 mmol)

Anhydrous Tetrahydrofuran (THF) (250 mL)
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0.1N Hydrochloric acid (HCl)

Standard reflux apparatus, dropping funnel, and magnetic stirrer

Ice bath

Procedure:

Setup: In a dry three-neck round-bottom flask equipped with a condenser and a dropping

funnel, suspend lithium aluminum hydride (3.56g, 94 mmol) in 200 mL of anhydrous THF

under an inert atmosphere.

Addition of Ester: Dissolve L-threonine ethyl ester (3.45g, 23 mmol) in 50 mL of anhydrous

THF. Add this solution dropwise to the stirring LAH suspension over a period of 1.5 hours.

Causality Note: Slow, dropwise addition is crucial to control the highly exothermic reaction

between the ester and the powerful reducing agent, LAH.

Reaction: Once the addition is complete, heat the reaction mixture to reflux and maintain for

3 hours. Causality Note: Refluxing provides the necessary thermal energy to ensure the

complete reduction of the ester functional group to the primary alcohol.

Quenching: After 3 hours, cool the reaction mixture in an ice bath. Carefully and slowly

quench the excess LAH by the dropwise addition of 0.1N HCl until gas evolution ceases.

Trustworthiness Note: This step is critical for safety, as it deactivates the highly reactive

excess LAH. An ice bath must be used to manage the heat generated during quenching.

Isolation: The quenching process results in the precipitation of lithium and aluminum salts.

Remove these salts by filtration through a pad of Celite.

Purification: Concentrate the filtrate by vacuum rotary evaporation to yield the crude L-
Threoninol product. The reported yield for this method is approximately 97%.[6] Further

purification can be achieved via chromatography if necessary.

Applications in Drug Development and Chiral
Synthesis
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The physical properties of L-Threoninol directly enable its primary role as a versatile chiral

intermediate.

Chiral Building Block: Its defined stereochemistry is transferred to new, more complex

molecules, making it a valuable starting material for the synthesis of pharmaceuticals and

other biologically active compounds.[2][4]

Peptide Synthesis: It can be incorporated into peptide structures or used as a chiral auxiliary

in solution-phase peptide synthesis.[7]

Ligand Synthesis: The amino and hydroxyl groups can be derivatized to form bisoxazoline

ligands and other chiral ligands used in asymmetric metal catalysis.[2][13]

L-Threoninol
(Chiral Precursor)

Pharmaceutical Active
Ingredients (APIs)

Multi-step
Synthesis

Chiral Ligands for
Asymmetric Catalysis

Derivatization

Biochemical Probes & Assays

Functionalization

Modified Peptides

Incorporation

Click to download full resolution via product page

Fig 2: Role of L-Threoninol as a central precursor in synthesis.

Safety, Handling, and Storage
Proper handling and storage are essential for maintaining the integrity of L-Threoninol and

ensuring laboratory safety.

Hazard Identification: According to the Globally Harmonized System (GHS), L-Threoninol is
classified as causing skin irritation (H315) and serious eye irritation (H319).[5][8]

Handling Procedures: Use personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, to avoid contact with skin and eyes.[14][15] Ensure adequate

ventilation or work within a fume hood to avoid inhaling any dust or aerosols.[14]
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Storage Conditions: L-Threoninol should be stored in a tightly closed container in a cool,

dry, and well-ventilated place.[14] Some suppliers recommend storage at room temperature,

while others suggest refrigerated conditions (0-8°C) or even frozen (-20°C) for long-term

stability.[4][8][9]

Conclusion
L-Threoninol is a foundational chiral molecule whose value is derived directly from its distinct

physical and chemical properties. Its well-defined stereochemistry, functional group versatility,

and predictable solubility make it a reliable and indispensable tool for chemists. From the

synthesis of novel therapeutics to the development of advanced catalytic systems, a

comprehensive understanding of this compound, as detailed in this guide, is the first step

toward unlocking its full synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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